1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-(methylsulfonyl)phenyl)pyrrolidine-2-carboxamide

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-methylsulfonylphenyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C16H17ClN2O5S3/c1-26(21,22)12-6-4-11(5-7-12)18-16(20)13-3-2-10-19(13)27(23,24)15-9-8-14(17)25-15/h4-9,13H,2-3,10H2,1H3,(H,18,20)
• InChI Key: JQGXBAAZXZWBPB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C16H17ClN2O5S3
• Molecular Weight: 449.0 g/mol

Description

1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-(methylsulfonyl)phenyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C16H17ClN2O5S3 and its molecular weight is 448.95. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

The structural motif present in the compound of interest is a common feature in various synthesized compounds aimed at exploring biological activities. For instance, sulfonamide derivatives have been extensively studied for their antibacterial properties and potential anticancer activities. Similar compounds, featuring sulfonyl and carboxamide groups, have been synthesized and evaluated for their antimicrobial activities, including against Gram-positive and Gram-negative bacteria, although some did not show significant activity against tested organisms (Ovonramwen, Owolabi, & Falodun, 2021). This indicates the potential of such structures in medicinal chemistry for developing new therapeutic agents.

Polymer Science and Material Engineering

Compounds similar to the one have been utilized as monomers or intermediates in the synthesis of high-performance polymers. For instance, aromatic polyamides incorporating pyridine and sulfone moieties have been synthesized, showing excellent solubility in organic solvents and high thermal stability, which are crucial properties for advanced material applications (Xiao-Ling Liu et al., 2013). Additionally, compounds with similar functional groups have been used to develop polymers with low dielectric constants, high transparency, and good mechanical strength, making them suitable for electronic and optical materials (Ravikumar & Saravanan, 2012).

Supramolecular Chemistry

The compound's structural framework, particularly the presence of pyrrolidine and sulfone groups, bears resemblance to ligands used in the construction of supramolecular architectures. These structures have shown potential in various applications, including as anticancer agents. Hetero-bimetallacycles constructed from ligands with similar structural features have demonstrated considerable efficacy against cancer cell lines, suggesting the importance of such compounds in designing new therapeutic strategies (Mishra et al., 2014).